Cas no 33252-32-3 (4-Ethylpyridin-2-amine)

• Product Name: 4-Ethylpyridin-2-amine
• CAS No: 33252-32-3
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00129025
• CID: 54039
• PubChem ID: 118425
• Update Time: 2025-04-18

4-Ethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethylpyridin-2-amine
• 2-Amino-4-ethylpyridine
• C7H10N2
• 2-AMINO-4-ETHYLPYRIDINE,BROWN CRYSTALLINE SOLID
• 4-ethyl-2-aminopyridine
• 4-ethyl-2-pyridylamine
• 4-ethyl-pyridin-2-ylamine
• EINECS 251-430-2
• DTXSID00186898
• BDBM50091813
• SJWHILBZPGQBJE-UHFFFAOYSA-N
• BCP14171
• EN300-96440
• FT-0618423
• 2-amino 4-ethylpyridine
• 33252-32-3
• CS-W007772
• SY008921
• AKOS009159093
• Q-101982
• SB40538
• A5936
• 2-Amino-4-ethylpyridine, AldrichCPR
• P17120
• 4-Ethyl-2-pyridinamine
• CHEMBL62077
• 5WXK5F5SZY
• MFCD00129025
• NS00029449
• SCHEMBL91489
• TS-01620
• 2-Pyridinamine, 4-ethyl-
• DB-020427
• 4-Ethyl-2-pyridinamine; (4-Ethylpyridin-2-yl)amine;

• MDL： MFCD00129025
• Inchi： 1S/C7H10N2/c1-2-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3,(H2,8,9)
• InChI Key： SJWHILBZPGQBJE-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1N)CC

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.037
• Melting Point: 50-52°C
• Boiling Point: 242.1℃ at 760 mmHg
• Flash Point: 123.5℃
• Refractive Index: 1.56
• Water Partition Coefficient: Soluble in water, hexane, ethyl acetate and methyl tert-butyl ether.
• PSA: 38.91000
• LogP: 1.80740
• Solubility: Not determined

4-Ethylpyridin-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H311,H302,H332,H315,H319,H335
• Warning Statement： P280h,P305
  P351
  P338,P309,P310
• Hazardous Material transportation number：UN2811
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1